4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(4-chloro-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-6-9(2-4-12(8)15)11-7-10(14(17)18)3-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: FFKRYZGURJQUEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID20690407
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261936-88-2

Description

4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% (4C3MPA) is an organic compound belonging to the class of benzoic acids. It is a colorless solid with a melting point of 140-142°C and a boiling point of 253-255°C. 4C3MPA is a versatile organic compound used in a variety of scientific research applications. It is widely used in organic synthesis and can be used to synthesize various organic compounds. It has a wide range of applications in the field of biochemistry, physiology, and pharmacology.

Scientific Research Applications

4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds and can be used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of heterocyclic compounds and can be used as a starting material for the synthesis of polymers. Additionally, 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% can be used as a catalyst in organic reactions and can be used as a fluorescent dye in fluorescence microscopy.

Mechanism of Action

4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% has a wide range of biochemical and physiological effects. It is known to inhibit the enzyme cyclooxygenase (COX) which is involved in the biosynthesis of prostaglandins. By inhibiting COX, 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% can reduce inflammation, pain, and fever. Additionally, 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% is a potent inhibitor of the enzyme phosphodiesterase (PDE) which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). By inhibiting PDE, 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% can increase the levels of cAMP which can lead to an increase in the production of various hormones, neurotransmitters, and other molecules.
Biochemical and Physiological Effects
4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% has a wide range of biochemical and physiological effects. It is known to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% has been shown to have anti-cancer, anti-microbial, and anti-viral effects. It has also been shown to have effects on the central nervous system, cardiovascular system, and immune system.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% has several advantages for use in lab experiments. It is easily synthesized and is relatively inexpensive. Additionally, it is a versatile compound with a wide range of applications in scientific research. However, there are some limitations to consider when using 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% in lab experiments. It is a potentially hazardous compound and should be handled with care. Additionally, it is not very soluble in water and can be difficult to dissolve in aqueous solutions.

Future Directions

There are many potential future directions for research on 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95%. These include further research into its biochemical and physiological effects, its use as a reagent in organic synthesis, and its potential applications in medicine and agriculture. Additionally, further research could be conducted into the mechanism of action of 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% and its potential toxicity. Another potential direction is the development of new synthetic methods for the synthesis of 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95%. Finally, further research could be conducted into the use of 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% as a fluorescent dye and its potential applications in fluorescence microscopy.

Synthesis Methods

4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% can be synthesized via a variety of methods. One of the most common methods is the Friedel-Crafts acylation of chlorobenzene using 4-chloro-3-methylbenzoic acid chloride as the acylating agent. This method involves the reaction of 4-chloro-3-methylbenzoic acid chloride with chlorobenzene in the presence of an aluminum chloride catalyst at a temperature of 120-150°C. The reaction yields 4-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95% as the main product.